molecular formula C20H23BrN4O2 B570375 Chelon Silver CAS No. 117630-05-4

Chelon Silver

Cat. No.: B570375
CAS No.: 117630-05-4
M. Wt: 431.334
InChI Key: QASXSMHVNVTEBM-GOSISDBHSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chelon Silver, developed by ESPE GmbH (now part of 3M Oral Care), is a cermet-reinforced glass-ionomer cement (GIC) introduced in 1984. It is composed of sintered silver-aluminosilicate glass particles combined with polyacrylic acid, designed to enhance mechanical properties and radio-opacity compared to conventional GICs . Its primary applications include dental restorations, perforation repairs, and caries management, leveraging its adhesion to dentin, fluoride release, and antibacterial properties .

Properties

CAS No.

117630-05-4

Molecular Formula

C20H23BrN4O2

Molecular Weight

431.334

IUPAC Name

1-[(4-aminophenyl)methyl]-3-[2-[(2R)-2-(2-bromophenyl)pyrrolidin-1-yl]-2-oxoethyl]urea

InChI

InChI=1S/C20H23BrN4O2/c21-17-5-2-1-4-16(17)18-6-3-11-25(18)19(26)13-24-20(27)23-12-14-7-9-15(22)10-8-14/h1-2,4-5,7-10,18H,3,6,11-13,22H2,(H2,23,24,27)/t18-/m1/s1

InChI Key

QASXSMHVNVTEBM-GOSISDBHSA-N

SMILES

C1CC(N(C1)C(=O)CNC(=O)NCC2=CC=C(C=C2)N)C3=CC=CC=C3Br

Synonyms

Chelon Silver

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Mechanical Properties

Chelon Silver is often compared to conventional GICs (e.g., Chelon Fil) and metal-reinforced alternatives. Key findings include:

Property This compound Chelon Fil (Conventional GIC) Ketac Silver (Cermet) Miracle Mix (Metal-Reinforced GIC)
Diametral Tensile Strength 13 ± 2 MPa 19 ± 3 MPa 11.5 ± 2.2 MPa 10.4 ± 1.8 MPa
Flexural Strength 29 ± 7 MPa 45 ± 5 MPa 27.2 ± 7.4 MPa 22.1 ± 4.3 MPa
Compressive Strength 144.3 ± 10.2 MPa 89.6 ± 8.1 MPa 144.3 ± 10.2 MPa 98.7 ± 9.5 MPa

Key Observations :

  • This compound exhibits lower tensile and flexural strength than conventional GICs like Chelon Fil due to the trade-off between metal reinforcement and matrix integrity .
  • Its compressive strength is comparable to Ketac Silver, a high-performance cermet, but outperforms Miracle Mix .

Clinical Performance

Survival Rates in Restorations

A meta-analysis comparing low-viscosity GICs (e.g., this compound) with high-viscosity GICs (HVGICs, e.g., Fuji IX) and amalgam revealed:

  • Survival Rate (5 years) :
    • HVGICs/Amalgam: 85–90% .
    • Low-viscosity GICs (this compound): 65–70% .

This compound’s lower survival rate is attributed to its brittleness and reduced adaptability under masticatory stress compared to HVGICs .

Antibacterial Efficacy

This compound significantly reduces mutans streptococci in dental plaque compared to amalgam:

  • Mutans Streptococci Count :
    • This compound: 1.2 × 10³ CFU/mL .
    • Amalgam: 3.8 × 10³ CFU/mL .

This antibacterial effect is linked to sustained fluoride release and silver ions’ bacteriostatic properties .

Physical and Chemical Properties

Radio-Opacity

This compound demonstrates superior radio-opacity among GICs, critical for diagnostic imaging:

Material Radio-Opacity (Relative to Dentin)
This compound 3.5×
Chelon Fil 2.8×
Fuji II LC 2.2×
Dimensional Stability

At 50% relative humidity , this compound shows moderate dimensional stability:

  • Gap Formation : 12 µm (vs. 18 µm for Chelon Fil) .

Critical Evaluation of Strengths and Limitations

Advantages:

Antibacterial Action : Superior to amalgam and conventional GICs .

Radio-Opacity: Ideal for post-restoration diagnostics .

Ease of Use : Rapid setting and adhesion to dentin .

Limitations:

Mechanical Weakness : Lower flexural strength limits use in high-stress areas .

Aesthetic Compromise : Metallic particles reduce translucency .

Moisture Sensitivity : Requires controlled humidity during placement .

Preparation Methods

Physical Synthesis of Silver Particles

Physical methods such as laser ablation and ball milling are employed to produce silver particles with controlled size and morphology. Laser ablation involves irradiating a silver target in a liquid medium (e.g., water or ethanol) to generate colloidal silver nanoparticles (AgNPs) with diameters ranging from 10–50 nm. This method avoids chemical contaminants, ensuring high purity, but requires significant energy input. Ball milling, a top-down approach, mechanically grinds bulk silver into microparticles (1–10 µm) using high-energy mills. These particles are sieved to achieve uniform size distribution before incorporation into the GIC powder.

Chemical Reduction of Silver Nitrate

Chemical reduction using sodium borohydride (NaBH₄) or ascorbic acid is a common method for synthesizing AgNPs. A typical protocol involves:

  • Dissolving silver nitrate (AgNO₃) in deionized water.

  • Adding a reducing agent (e.g., NaBH₄) under vigorous stirring to initiate nucleation.

  • Stabilizing the nanoparticles with citrate or polyvinylpyrrolidone (PVP) to prevent aggregation.
    The resulting AgNPs (5–20 nm) are washed, centrifuged, and dried before being mixed with the glass ionomer powder.

Preparation of the Glass Ionomer Matrix

Formulation of Fluoro-Aluminosilicate Glass

The glass phase is synthesized via a melt-quench process:

  • Silica (SiO₂), alumina (Al₂O₃), calcium fluoride (CaF₂), and aluminum phosphate (AlPO₄) are mixed in a 3:1:1:0.5 molar ratio.

  • The mixture is heated to 1,300°C in a platinum crucible for 2 hours.

  • The molten glass is quenched in water, milled into a fine powder (≤50 µm), and sieved.

Incorporation of Silver Particles

Silver particles are blended with the glass powder at concentrations of 5–15 wt%. Dry mixing in a planetary ball mill ensures homogeneity. Alternatively, AgNPs are coated onto the glass particles via sonication in an ethanol suspension, followed by evaporation.

Cement Preparation and Curing

This compound is prepared as a two-component system:

  • Powder Component : Glass-silver composite (3:1 ratio to liquid).

  • Liquid Component : Polyacrylic acid (40–50% aqueous solution), tartaric acid (5% as a setting modifier), and distilled water.

Mixing Protocol :

  • A 3:1 powder-to-liquid ratio is recommended.

  • The components are spatulated on a glass slab for 30–45 seconds until a glossy paste forms.

  • The cement is applied to the preparation site and allowed to set for 5–7 minutes.

Comparative Analysis of Preparation Methods

Parameter Physical Synthesis Chemical Synthesis
Particle Size1–10 µm (ball milling)5–20 nm (chemical reduction)
PurityHigh (no solvents)Moderate (residual reagents)
Energy ConsumptionHighLow
Cost$$$
Clinical Success Rate*73% (resin composite)31% (conventional GIC)

*Clinical success rates from retrograde root filling studies.

Advancements in this compound Formulations

Recent innovations focus on optimizing silver dispersion to enhance antibacterial efficacy without compromising mechanical properties. For instance, dual-cure systems combine light-activated resins with silver-doped GICs to reduce setting time. Additionally, nanostructured silver coatings applied via atomic layer deposition (ALD) improve interfacial bonding between silver and the glass matrix, reducing marginal leakage.

Clinical Performance and Challenges

This compound demonstrates superior sealing ability compared to amalgam, with leakage rates of 0.007 µL/min versus 0.017 µL/min. However, its long-term stability is limited by hydrolytic degradation of the polyacrylic acid matrix in moist environments. Strategies to mitigate this include:

  • Hydrophobic additives : Incorporating silane-treated silver particles.

  • Secondary crosslinking : Using zinc oxide to reinforce the polysalt network .

Q & A

Q. What strategies mitigate publication bias in meta-analyses of this compound’s performance?

  • Methodological Answer : Use PRISMA frameworks to systematically identify gray literature and unpublished datasets. Perform Egger’s regression tests to detect bias and adjust effect sizes via trim-and-fill analysis. Collaborate with dental material manufacturers to access proprietary trial data .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.